Cas no 476463-41-9 (N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide
• CAS No: 476463-41-9
• MF: C₁₈H₁₆BrN₃O₂S
• MW: 418.307541847229
• CID: 6603486
• PubChem ID: 16813978
• Update Time: 2025-08-05

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide
• Benzamide, N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-(1-methylethoxy)-
• Oprea1_155748
• N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• 476463-41-9
• AB00668112-01
• F0529-0436
• N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide
• AKOS024580660
• N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide

• Inchi： 1S/C18H16BrN3O2S/c1-11(2)24-15-9-5-12(6-10-15)16(23)20-18-22-21-17(25-18)13-3-7-14(19)8-4-13/h3-11H,1-2H3,(H,20,22,23)
• InChI Key： BXPRKZFVHMKGTL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)C=C2)S1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 417.01466g/mol
• Monoisotopic Mass: 417.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• pka: 8.40±0.50(Predicted)

Additional information on N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 476463-41-9): A Comprehensive Overview

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 476463-41-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in pharmaceuticals.

The chemical structure of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide is characterized by the presence of a thiadiazole ring, a bromophenyl group, and an isopropoxy substituent on the benzene ring. These functional groups contribute to the compound's stability and reactivity, making it suitable for various chemical reactions and biological assays. The bromine atom in the 4-position of the phenyl ring adds an additional layer of complexity and reactivity to the molecule, which can be exploited in synthetic transformations and drug design.

Recent studies have highlighted the potential of thiadiazole derivatives as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiadiazole compounds exhibited significant inhibitory activity against human carbonic anhydrase II (hCA II), a key enzyme involved in various physiological processes such as respiration and pH regulation. The researchers found that the presence of a bromophenyl group significantly enhanced the inhibitory activity of these compounds.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anticancer properties of thiadiazole derivatives. They discovered that compounds with a similar structure to N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide showed promising cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The synthesis of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide involves several steps, including the formation of the thiadiazole ring and subsequent functionalization with the bromophenyl and isopropoxy groups. One common synthetic route involves the reaction of 5-aminothiophenol with carbon disulfide to form 5-aminothiophene-2-thiolate, which is then cyclized with an appropriate nitrile to form the thiadiazole ring. The resulting intermediate can be further modified by coupling with 4-bromobenzoyl chloride and subsequent alkylation with isopropyl bromide.

The physicochemical properties of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide have been extensively studied to understand its behavior in different environments. The compound has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays. However, its solubility in water is limited, which may require formulation strategies for pharmaceutical applications.

The pharmacokinetic profile of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide has also been investigated to assess its potential as a therapeutic agent. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It has been observed to accumulate preferentially in tumor tissues due to its lipophilic nature and enhanced permeability retention (EPR) effect. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

In conclusion, N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 476463-41-9) represents a promising lead compound for drug discovery and development. Its unique structural features and biological activities make it an attractive candidate for further research into its therapeutic potential. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its properties for clinical applications.